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Compound of Interest

Compound Name: Tetrabutylammonium Thiocyanate

Cat. No.: B1334961 Get Quote

Tetrabutylammonium Thiocyanate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

tetrabutylammonium thiocyanate, a versatile quaternary ammonium salt. The information is

curated to be a valuable resource for professionals in research, chemical synthesis, and drug

development, with a focus on quantitative data, experimental methodologies, and an

exploration of its applications.

Core Physical and Chemical Properties
Tetrabutylammonium thiocyanate, with the chemical formula C₁₇H₃₆N₂S, is a white to off-

white crystalline powder.[1] It is a salt consisting of a tetrabutylammonium cation and a

thiocyanate anion. Its utility in various chemical processes stems from its solubility in organic

solvents and its role as a phase-transfer catalyst.[1][2]

Physical Properties
A summary of the key physical properties of tetrabutylammonium thiocyanate is presented in

the table below.
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Property Value References

Molecular Formula C₁₇H₃₆N₂S [1]

Molecular Weight 300.55 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 119 - 124 °C [1]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and acetone. Specific

quantitative data is not readily

available in the reviewed

literature.

[1]

Thermal Stability

Tetraalkylammonium salts are

generally reported to have

decomposition temperatures

exceeding 300 °C. Specific

thermal decomposition data for

tetrabutylammonium

thiocyanate, including

decomposition products and

precise onset temperature, is

not extensively detailed in the

available literature.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

tetrabutylammonium thiocyanate.
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Spectroscopy Key Data and Interpretation

¹H NMR

The ¹H NMR spectrum in CDCl₃ shows

characteristic signals for the butyl groups of the

tetrabutylammonium cation.

¹³C NMR

The ¹³C NMR spectrum provides signals

corresponding to the carbon atoms of the

tetrabutylammonium cation and the thiocyanate

anion.

Infrared (IR)

The IR spectrum exhibits a strong, characteristic

absorption band for the C≡N stretch of the

thiocyanate anion, typically observed in the

range of 2050-2070 cm⁻¹.

Synthesis and Reactions
Synthesis of Tetrabutylammonium Thiocyanate
Tetrabutylammonium thiocyanate is typically synthesized via a salt metathesis reaction. A

common method involves the reaction of tetrabutylammonium bromide with potassium

thiocyanate in a suitable solvent.

Experimental Protocol: Representative Synthesis

Materials: Tetrabutylammonium bromide, potassium thiocyanate, acetone.

Procedure:

Dissolve equimolar amounts of tetrabutylammonium bromide and potassium thiocyanate

in a minimal amount of hot acetone.

Stir the mixture at room temperature. Potassium bromide, being less soluble in acetone,

will precipitate out of the solution.

Filter the mixture to remove the precipitated potassium bromide.
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Evaporate the acetone from the filtrate under reduced pressure to obtain crude

tetrabutylammonium thiocyanate.

Recrystallize the crude product from a suitable solvent system, such as ethyl

acetate/hexane, to yield purified tetrabutylammonium thiocyanate.

Note: The progress of the reaction and the purity of the product can be monitored by thin-

layer chromatography (TLC) and melting point determination.
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Chemical Reactivity and Applications
Tetrabutylammonium thiocyanate is a valuable reagent in organic synthesis, primarily

utilized as a source of the thiocyanate nucleophile and as a phase-transfer catalyst.

Phase-Transfer Catalysis:

As a phase-transfer catalyst, it facilitates the transfer of the thiocyanate anion from an aqueous

phase to an organic phase, where it can react with an organic substrate.[1][2] This is

particularly useful in nucleophilic substitution reactions where the reactants have low mutual

solubility.

Experimental Protocol: Representative Nucleophilic Substitution using Phase-Transfer

Catalysis

This protocol describes the conversion of an alkyl halide to an alkyl thiocyanate.

Materials: Alkyl halide (e.g., 1-bromooctane), sodium thiocyanate, water, an organic solvent

(e.g., toluene), and a catalytic amount of tetrabutylammonium thiocyanate.

Procedure:

Prepare a biphasic system by dissolving the alkyl halide in the organic solvent and sodium

thiocyanate in water.

Add a catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium thiocyanate to the

mixture.

Stir the mixture vigorously at an elevated temperature (e.g., 70-100 °C). The progress of

the reaction can be monitored by TLC or gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature and separate the organic

and aqueous layers.

Wash the organic layer with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure to obtain the crude alkyl thiocyanate.
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Purify the product by distillation or column chromatography if necessary.
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Role in Biological Systems and Drug Development
Biological Activity and Signaling Pathways
Extensive searches of scientific literature do not indicate that tetrabutylammonium
thiocyanate is directly involved in any known biological signaling pathways. As a synthetic

quaternary ammonium salt, its primary applications are in chemical synthesis rather than as a

biologically active molecule in signaling cascades.

The biological effects of tetrabutylammonium salts are generally associated with their

properties as detergents and their ability to interact with cell membranes, which can lead to

cytotoxicity at sufficient concentrations. The tetrabutylammonium cation has been studied for its

effects on ion channels.

Applications in Drug Development
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In the context of drug development, tetrabutylammonium thiocyanate's main utility lies in its

application as a reagent and catalyst in the synthesis of pharmaceutical intermediates and

active pharmaceutical ingredients (APIs). The thiocyanate group is a versatile functional group

that can be a precursor to various sulfur-containing heterocycles, which are common scaffolds

in medicinal chemistry.[3]

Furthermore, its properties as a phase-transfer catalyst can be advantageous in the scale-up of

synthetic routes in pharmaceutical manufacturing, potentially leading to milder reaction

conditions, improved yields, and reduced use of hazardous solvents.[4] It can also be used as

a solubilizing agent in drug formulations to improve the bioavailability of poorly soluble drugs.[2]

Safety and Handling
Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.

[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

This technical guide provides a summary of the key properties and applications of

tetrabutylammonium thiocyanate. Researchers and professionals are encouraged to consult

the primary literature for more detailed information specific to their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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